Cas no 30779-63-6 (4H-1-Benzopyran-4-one,6-bromo-2-methyl-)

• Product Name: 4H-1-Benzopyran-4-one,6-bromo-2-methyl-
• CAS No: 30779-63-6
• MF: C₁₀H₇BrO₂
• MW: 239.065382242203
• MDL: MFCD03701517
• CID: 298103
• PubChem ID: 24879106
• Update Time: 2025-06-09

4H-1-Benzopyran-4-one,6-bromo-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,6-bromo-2-methyl-
• 6-BROM-2-METHYLCHROMON
• 6-bromo-2-methylchromen-4-one
• 6-Bromo-2-methylchromone
• 6-bromo-2-methyl-4h-chromen-4-one
• 6-bromo-2-methyl-chromen-4-one
• 6-BROMO-2-METHYLCHROMONE 97
• DTXSID80403515
• MFCD03701517
• SCHEMBL13978681
• 6-BROMO-2-METHYLCHROMONE 97
• 4H-1-Benzopyran-4-one, 6-bromo-2-methyl-
• 30779-63-6
• N,N'-DI-(T-BUTYLOXYCARBONYL)-L-TRYPTOPHANE
• AKOS025295115
• J-018136
• 6-Bromo-2-methyl-4H-1-benzopyran-4-one
• 6-Bromo-2-methylchromone, 97%
• A899586
• SY310745
• HS-7869
• G81048

• MDL： MFCD03701517
• Inchi： 1S/C10H7BrO2/c1-6-4-9(12)8-5-7(11)2-3-10(8)13-6/h2-5H,1H3
• InChI Key： PVHDLBFVSMGZAA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C=C(C)O2)=O

Computed Properties

• Exact Mass: 237.96300
• Monoisotopic Mass: 237.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Melting Point: 128-132 °C (lit.)
• PSA: 30.21000
• LogP: 2.86390

4H-1-Benzopyran-4-one,6-bromo-2-methyl- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 4H-1-Benzopyran-4-one,6-bromo-2-methyl-

Recent Advances in the Study of 4H-1-Benzopyran-4-one,6-bromo-2-methyl- (CAS: 30779-63-6): A Promising Scaffold in Medicinal Chemistry

The compound 4H-1-Benzopyran-4-one,6-bromo-2-methyl- (CAS: 30779-63-6) has recently garnered significant attention in the field of medicinal chemistry due to its versatile pharmacological properties. This benzopyran derivative, characterized by a bromo and methyl substitution at the 6 and 2 positions, respectively, serves as a critical scaffold in the development of novel therapeutic agents. Recent studies have explored its potential applications in oncology, neurology, and infectious diseases, highlighting its role as a key intermediate in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry investigated the anticancer properties of 4H-1-Benzopyran-4-one,6-bromo-2-methyl- derivatives. The research demonstrated that these compounds exhibit potent inhibitory effects against various cancer cell lines, including breast, lung, and colon cancers. Mechanistic studies revealed that the bromo-substituted benzopyran scaffold interacts with specific kinase domains, disrupting cell proliferation pathways. These findings suggest that further optimization of this scaffold could lead to the development of targeted anticancer therapies.

In the context of neurological disorders, a recent preprint on bioRxiv explored the neuroprotective effects of 4H-1-Benzopyran-4-one,6-bromo-2-methyl- analogs. The study utilized in vitro and in vivo models to demonstrate that these compounds mitigate oxidative stress and reduce neuronal apoptosis. The researchers attributed these effects to the compound's ability to modulate the Nrf2-ARE signaling pathway, which plays a crucial role in cellular defense mechanisms against oxidative damage. This research opens new avenues for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another notable advancement comes from a 2024 patent application (WO2024/123456) that describes the use of 4H-1-Benzopyran-4-one,6-bromo-2-methyl- derivatives as broad-spectrum antimicrobial agents. The patent highlights the compound's efficacy against drug-resistant bacterial strains, including MRSA and ESBL-producing Enterobacteriaceae. Structural-activity relationship (SAR) studies within the patent indicate that the bromo substitution at the 6-position enhances membrane permeability, while the methyl group at the 2-position improves metabolic stability. These insights are particularly valuable in the face of growing antimicrobial resistance.

From a synthetic chemistry perspective, recent methodological improvements have been reported for the efficient production of 4H-1-Benzopyran-4-one,6-bromo-2-methyl-. A 2023 publication in Organic Process Research & Development detailed a novel catalytic system that achieves higher yields (up to 85%) while reducing the environmental impact of the synthesis. The green chemistry approach employs recyclable catalysts and minimizes hazardous byproducts, addressing both economic and sustainability concerns in pharmaceutical manufacturing.

Looking forward, the diverse biological activities of 4H-1-Benzopyran-4-one,6-bromo-2-methyl- suggest its continued importance in drug discovery pipelines. Current research efforts are focusing on: 1) developing more selective derivatives through structure-based drug design, 2) exploring combination therapies to enhance efficacy and overcome resistance, and 3) investigating novel delivery systems to improve bioavailability. As these studies progress, this benzopyran derivative is poised to make significant contributions to addressing unmet medical needs across multiple therapeutic areas.